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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732

For Researchers, Scientists, and Drug Development Professionals

The Gadolinium-Nickel (Gd-Ni) binary phase diagram is crucial for the development of
advanced materials, including those with unique magnetic and magnetocaloric properties.
Understanding the precise phase equilibria, formation temperatures, and crystal structures of
the intermetallic compounds within this system is paramount for materials design and
application. This guide provides a comparative overview of experimental data from various
studies aimed at validating and refining the Gd-Ni phase diagram.

Comparative Analysis of Intermetallic Phases and
Transition Temperatures

The experimental determination of the Gd-Ni phase diagram has been approached by several
research groups, leading to largely consistent but occasionally divergent findings. The primary
techniques employed for these validations are Differential Thermal Analysis (DTA) or
Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Scanning Electron
Microscopy (SEM) coupled with Energy Dispersive X-ray Spectrometry (EDS).[1] Below is a
summary of the reported intermetallic compounds and their formation characteristics.
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Gd3Ni . - DTA, XRD [1]
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690 (Note:
Gd3Ni2 Existence - DTA, XRD [1]
disputed in a
later study)
, 1280 DTA, XRD,
GdNi - [1]
(Congruent) SEM/EDS, DSC
) Decomposes at
GdNi2 - DTA, XRD [1]
1010
) Decomposes at
GdNi3 - DTA, XRD [1]
1110
) Decomposes at
Gd2Ni7 - DTA, XRD [1]
1200
Decomposes at
1270 (Note:
GdNi4 Existence - DTA, XRD [1]
disputed in a
later study)
GdNi5 - 1480 DTA, XRD [1]
) Decomposes at
Gd2Nil7 - DTA, XRD [1]

1285

Additionally, three eutectic reactions have been identified in the Gd-Ni system:

« Gd3Ni-Gd3Ni2 at 635°C (~32 at% Ni)[1]
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« GdNi-GdNi2 at 880°C (~56 at% Ni)[1]
« Gd2Nil7-Ni at 1275°C (~95 at% Ni)[1]

It is noteworthy that a more recent investigation utilizing SEM/EDS and DSC alongside XRD
suggested the absence of the Gd3Ni2 and GdNi4 compounds, indicating that the phase
equilibria in this system can be complex and subject to revision with advanced analytical
techniques.[1]

Experimental Workflow and Protocols

The validation of a binary phase diagram like Gd-Ni involves a systematic workflow to ensure
accurate determination of phase boundaries and compound stoichiometry.

Alloy Preparation
(Arc Melting)

l

Homogenization Annealing

'

Sample Characterization

Differential Thermal Analysis (DTA/DSC)

X-ray Diffraction (XRD) Scanning Electron Microscopy (SEM/EDS)

Microstructure & Composition Analysis

Phase Transition Temperatures

Crystal Structure Identification

Phase Diagram Construction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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